Cas no 338959-97-0 (2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile)

• Product Name: 2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile
• CAS No: 338959-97-0
• MF: C₁₁H₇FN₄S
• MW: 246.263483285904
• CID: 5019747
• Update Time: 2025-09-28

2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile
• (2E)-2-(5-amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)prop-2-enenitrile
• 2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile

• Inchi： 1S/C11H7FN4S/c12-9-4-2-1-3-7(9)5-8(6-13)10-15-16-11(14)17-10/h1-5H,(H2,14,16)/b8-5+
• InChI Key： CHNGKMYUXAYICJ-VMPITWQZSA-N
• SMILES： S1C(N)=NN=C1/C(/C#N)=C/C1C=CC=CC=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• XLogP3: 1.9
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile

Introduction to 2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile (CAS No. 338959-97-0)

2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, identified by its unique Chemical Abstracts Service (CAS) number 338959-97-0, represents a convergence of structural complexity and potential biological activity. Its molecular framework incorporates key pharmacophoric elements, including a thiadiazole core and a fluorophenyl substituent, which are widely recognized for their roles in modulating biological pathways and enhancing drug efficacy.

The thiadiazole moiety is a heterocyclic compound characterized by a five-membered ring containing sulfur and nitrogen atoms. This structural motif is renowned for its versatility in medicinal chemistry, often serving as a scaffold for compounds with antimicrobial, anti-inflammatory, and anticancer properties. In particular, the 5-amino-1,3,4-thiadiazole derivative found in this compound introduces a reactive amino group at the 5-position of the ring, which can participate in further chemical modifications or interactions with biological targets.

Complementing the thiadiazole core is the 2-fluorophenyl group attached at the 3-position of the acrylonitrile moiety. The presence of fluorine in aromatic rings is a well-documented strategy to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles of drug candidates. The fluorophenyl substituent in this compound likely contributes to its interactions with biological receptors or enzymes by influencing electronic properties and steric hindrance.

The acrylonitrile functional group at the 3-position of the molecule introduces another layer of reactivity. Acrylonitriles are versatile intermediates in organic synthesis and have been explored in various therapeutic applications due to their ability to undergo polymerization, nucleophilic addition reactions, or functional group transformations. The combination of these structural features makes 2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have suggested that molecules incorporating both thiadiazole and fluorophenyl moieties may exhibit potent activity against various diseases, including cancer and infectious disorders. The 5-amino-1,3,4-thiadiazole scaffold has been particularly investigated for its potential to inhibit kinases and other enzymes involved in tumor growth and progression.

In the realm of oncology research, there is growing interest in developing small-molecule inhibitors that target aberrant signaling pathways in cancer cells. The structural features of 2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile make it an intriguing candidate for such applications. Preliminary computational studies indicate that this compound may interact with specific domains of kinases or other enzymes relevant to cancer biology. Furthermore, the presence of both an amino group and an acrylonitrile moiety provides multiple sites for further derivatization, allowing chemists to optimize its potency and selectivity.

Beyond oncology, this compound has potential applications in addressing infectious diseases. The thiadiazole core is known to exhibit antimicrobial properties against bacteria and fungi by interfering with essential metabolic processes. The addition of a fluorophenyl group could enhance these effects by improving cell membrane penetration or target binding affinity. As antibiotic resistance continues to pose a significant global health challenge, novel compounds like this one hold promise for developing next-generation antimicrobial agents.

The synthesis of 2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the thiadiazole ring through cyclocondensation reactions between appropriate precursors followed by functionalization at the desired positions using selective reagents such as fluorinated aromatic compounds or nitrile-forming agents. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one.

In conclusion,2-(5-Amino-1,3,4-thiadiazol-2-yl)-3-(2-fluorophenyl)acrylonitrile (CAS No. 338959-97-0) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements—namely the thiadiazole, fluorophenyl, and acrylonitrile moieties—makes it an attractive candidate for further exploration in drug discovery efforts targeting cancer and infectious diseases. As computational tools continue to refine our understanding of molecular interactions,this compound will undoubtedly remain at the forefront of medicinal chemistry investigations.